Cas no 79009-11-3 (2-Azetidinone, 4-(2-hydroxypropyl)-)

• Product Name: 2-Azetidinone, 4-(2-hydroxypropyl)-
• CAS No: 79009-11-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5261997
• Update Time: 2026-03-09

2-Azetidinone, 4-(2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-(2-hydroxypropyl)-

• Inchi： 1S/C6H11NO2/c1-4(8)2-5-3-6(9)7-5/h4-5,8H,2-3H2,1H3,(H,7,9)
• InChI Key： MVIWJSQBOHRRTR-UHFFFAOYSA-N
• SMILES： N1C(CC(O)C)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 2-Azetidinone, 4-(2-hydroxypropyl)-

Comprehensive Overview of 2-Azetidinone, 4-(2-hydroxypropyl)- (CAS No. 79009-11-3)

2-Azetidinone, 4-(2-hydroxypropyl)-, identified by its CAS number 79009-11-3, is a specialized organic compound belonging to the azetidinone class. This molecule features a four-membered β-lactam ring, a structural motif widely recognized for its significance in pharmaceutical and synthetic chemistry. The presence of a 2-hydroxypropyl substituent at the 4-position enhances its versatility, making it a valuable intermediate in drug discovery and material science applications. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and advanced polymers.

In recent years, the demand for 4-(2-hydroxypropyl)-2-azetidinone has surged, driven by its relevance in green chemistry and sustainable synthesis. As environmental concerns grow, scientists are exploring eco-friendly methods to synthesize β-lactam derivatives, including this compound. Its hydroxypropyl side chain offers unique reactivity, enabling modifications that align with principles of atom economy and reduced waste. This aligns with current trends in green chemistry and circular economy, topics frequently searched in academic and industrial databases.

The compound’s structural features also make it a subject of interest in medicinal chemistry. The β-lactam core is a hallmark of antibiotics, but recent studies highlight its utility beyond antimicrobial activity. For instance, 2-Azetidinone derivatives are investigated for anti-inflammatory, anticancer, and enzyme inhibitory properties. Users often search for "azetidinone applications in drug development" or "beta-lactam non-antibiotic uses," reflecting the broadening scope of this chemical class. The hydroxypropyl modification further expands its potential, enabling targeted drug delivery systems and prodrug designs.

From a synthetic perspective, CAS 79009-11-3 serves as a building block for complex molecules. Its reactivity allows for ring-opening reactions, cross-coupling, and polymerization, catering to diverse industrial needs. Searches like "azetidinone polymerization techniques" or "functionalized beta-lactam synthesis" underscore its technical relevance. Moreover, the compound’s compatibility with biocatalysis and flow chemistry—two trending methodologies—positions it as a candidate for scalable and efficient production processes.

Quality control and analytical characterization of 4-(2-hydroxypropyl)-2-azetidinone are critical for its applications. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These methods are frequently queried alongside the compound’s CAS number, indicating user interest in reliable procurement and standardization. Suppliers emphasizing high-purity azetidinone derivatives often rank higher in search results, highlighting the importance of quality in niche chemical markets.

In conclusion, 2-Azetidinone, 4-(2-hydroxypropyl)- (79009-11-3) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from sustainable synthesis to cutting-edge therapeutics—resonate with contemporary scientific and industrial priorities. By addressing frequently searched topics like green chemistry, drug discovery, and advanced material synthesis, this overview aims to provide a comprehensive, SEO-optimized resource for researchers and professionals alike.